Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C22H31N3O3/c1-22(2,3)28-21(27)24-13-10-19(11-14-24)25(16-18-9-4-5-12-23-18)20(26)15-17-7-6-8-17/h4-5,9,12,15,19H,6-8,10-11,13-14,16H2,1-3H3
• InChI Key: ZESPAZXOEHUSLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(CC2=CC=CC=N2)C(=O)C=C3CCC3
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate is a complex organic compound that features a piperidine ring substituted with a tert-butyl group, a cyclobutylideneacetyl group, and a pyridin-2-ylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the piperidine ring, introduction of the tert-butyl group, and subsequent functionalization with the cyclobutylideneacetyl and pyridin-2-ylmethyl groups. Common reagents used in these reactions include tert-butyl chloroformate, cyclobutylideneacetyl chloride, and pyridin-2-ylmethylamine .

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability .

Chemical Reactions Analysis

Types of Reactions

Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or to convert double bonds to single bonds.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions to replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction could produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile or electrophile used .

Scientific Research Applications

Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate has several applications in scientific research:

Chemistry: It can be used as a building block for the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it useful in the study of enzyme mechanisms and protein-ligand interactions.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

Tert-butyl 4-(4-(aminomethyl)phenyl)piperidine-1-carboxylate: Similar in structure but with an aminomethylphenyl group instead of the cyclobutylideneacetyl and pyridin-2-ylmethyl groups.

N-Boc-4-piperidineacetaldehyde: Another piperidine derivative with a tert-butyl group, but with different functional groups attached.

Uniqueness

Tert-butyl 4-[(2-cyclobutylideneacetyl)-(pyridin-2-ylmethyl)amino]piperidine-1-carboxylate is unique due to its combination of functional groups, which confer specific chemical and biological properties. This makes it particularly valuable in applications where these properties are desired, such as in drug discovery and material science .